8-(furan-2-ylmethyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-(furan-2-ylmethyl)-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C14H13N5O3/c1-8-6-19-10-11(17(2)14(21)16-12(10)20)15-13(19)18(8)7-9-4-3-5-22-9/h3-6H,7H2,1-2H3,(H,16,20,21)
• InChI Key: YMRROMSOYDOJBZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3=C(N=C2N1CC4=CC=CO4)N(C(=O)NC3=O)C
• Molecular Formula: C14H13N5O3
• Molecular Weight: 299.28 g/mol

Description

Chemical Reactions Analysis

Again, without more specific information, it’s difficult to provide a detailed analysis of the chemical reactions this compound might undergo.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure, which is not clear from the available information.

Scientific Research Applications

Antibacterial Activity

Furan derivatives have gained prominence in medicinal chemistry due to their remarkable therapeutic efficacy. . Furan-imidazopurine may exhibit antibacterial activity against both gram-positive and gram-negative bacteria. Its unique structure and potential interactions with bacterial enzymes make it an interesting candidate for drug development.

Green Chemistry and Material Science

Furan-imidazopurine can be synthesized from furfural, an organic compound derived from biomass feedstock. Furfural is considered environmentally friendly, making furan-imidazopurine a key material for sustainable development. .

Mechanism of Action

The mechanism of action of this compound is not clear from the available information.

Safety and Hazards

Without more specific information about this compound, it’s difficult to provide a detailed analysis of its safety and potential hazards.

Future Directions

The future directions for research on this compound would likely depend on its intended use or application, which is not clear from the available information.